Cas no 67907-59-9 (Benzenemethanamine, N-[(3-chlorophenyl)methylene]-)
67907-59-9 structure
Product Name:Benzenemethanamine, N-[(3-chlorophenyl)methylene]-
CAS No:67907-59-9
MF:C14H12ClN
MW:229.704782485962
CID:393948
PubChem ID:11514148
Update Time:2025-04-19
Benzenemethanamine, N-[(3-chlorophenyl)methylene]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine, N-[(3-chlorophenyl)methylene]-
- N-benzyl-1-(3-chlorophenyl)methanimine
- DTXSID10467862
- 67907-59-9
-
- Inchi: 1S/C14H12ClN/c15-14-8-4-7-13(9-14)11-16-10-12-5-2-1-3-6-12/h1-9,11H,10H2/b16-11+
- InChI Key: NODJKHFCKDSWNG-LFIBNONCSA-N
- SMILES: ClC1=CC=CC(=C1)/C=N/CC1C=CC=CC=1
Computed Properties
- Exact Mass: 229.0658271g/mol
- Monoisotopic Mass: 229.0658271g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 12.4Ų
Benzenemethanamine, N-[(3-chlorophenyl)methylene]- Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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